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Compound of Interest

Tetrabutylammonium
Compound Name:
diphenylphosphinate

Cat. No.: B056941

For researchers, scientists, and professionals in drug development, a thorough understanding
of reagents is paramount. This guide provides an in-depth look at tetrabutylammonium
diphenylphosphinate, a versatile quaternary ammonium salt. Below, you will find its chemical
properties, synthesis protocols, and key applications, presented in a clear and structured
format to support your research and development endeavors.

Core Chemical and Physical Properties

Tetrabutylammonium diphenylphosphinate is a salt composed of a tetrabutylammonium
cation and a diphenylphosphinate anion.[1] This structure lends it utility in various chemical
transformations.[1]
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Property Value

N,N,N-Tributyl-1-butanaminium
Diphenylphosphinate, Diphenylphosphinic Acid

Synonyms ) .
lon(1-) N,N,N-Tributyl-1-butanaminium,
diphenylphosphinate;tetrabutylazanium[2][3][4]
CAS Number 208337-00-2[1][4]
Molecular Formula C2sH4sNO2P[1][2][3]
Molecular Weight 459.64 g/mol [2][3]
Appearance White to off-white solid[1][2]

5 7.90-7.85 (m, 4H), 7.25-7.22 (m, 6H), 3.28 (1,

1H NMR (CDCls)
J=8.4Hz, 8H), 0.92 (t, J = 7.3 Hz, 12H)[1]

13C NMR (CDCls) 0 131.7,128.5, 127.3, 58.8, 24.1, 19.6, 13.4[1]

Infrared (IR) Peaks 2956, 1474, 1212, 1119, 1042, and 698 cm~1[1]

Found: C (73.62%), H (10.12%), N (3.14%).
Elemental Analysis Theoretical: C (73.17%), H (10.09%), N (3.05%)
[1]

Synthesis of Tetrabutylammonium
Diphenylphosphinate

The primary synthesis route for tetrabutylammonium diphenylphosphinate involves the
neutralization of diphenylphosphinic acid with tetrabutylammonium hydroxide.[1] This acid-base
reaction provides a straightforward and high-yielding method for its preparation.

Experimental Protocol

A standard laboratory procedure for the synthesis is as follows:

» Dissolution: Dissolve one molar equivalent of diphenylphosphinic acid in anhydrous
methanol.
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o Neutralization: Add one molar equivalent of tetrabutylammonium hydroxide dropwise to the
solution at room temperature (20—25°C) under a nitrogen atmosphere.

e Reaction: Stir the mixture for 2—4 hours. The formation of a clear solution indicates the
completion of the neutralization reaction.

» Solvent Removal: Evaporate the methanol under reduced pressure.

o Recrystallization: Recrystallize the resulting solid residue from an ether/hexane mixture to
yield pure tetrabutylammonium diphenylphosphinate as a white crystalline solid.

This method typically results in yields between 85% and 92%.[1]

Key Applications in Organic Synthesis

Tetrabutylammonium diphenylphosphinate serves as a valuable reagent in organic
chemistry, primarily due to the dual functionality of its ionic components. The
diphenylphosphinate anion can act as a nucleophile, while the bulky tetrabutylammonium
cation helps to solubilize the salt in organic solvents and can stabilize reaction intermediates.[1]

One of its notable applications is in Stille cross-coupling reactions.[1][2] It has been utilized as
a key reagent in the synthesis of complex molecules, including the potent antiviral agent (-)-
Macrolactin A and its analogues.[2] In these reactions, the compound can play a role in
stabilizing the palladium catalyst, thereby enhancing reaction efficiency.[1]

Related Compounds

The properties and reactivity of tetrabutylammonium diphenylphosphinate can be
understood in the context of its constituent ions and related salts.
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Distinguishing

Compound Formula Key Applications
Features
Precursor for the The acidic precursor
Diphenylphosphinic synthesis of to the
i C12H1102P i ) i )
Acid diphenylphosphinate diphenylphosphinate
salts and esters. anion.
) The basic precursor
Strong base used in )
] ] used to neutralize
) organic synthesis; ) o
Tetrabutylammonium ) diphenylphosphinic
) C16H37NO precursor to various o )
Hydroxide ] acid in the synthesis
tetrabutylammonium )
of the title compound.
salts.[5]
[1]
The
o hexafluorophosphate
A non-coordinating o
_ _ anion is more
Tetrabutylammonium electrolyte in ] )
Ci6H36FsNP ] resistant to hydrolysis
Hexafluorophosphate electrochemical h
an
studies.[1] ) )
diphenylphosphinate.
[1]
Lacks the phosphinate
) group, making it
] A common supporting ]
Tetrabutylammonium ) unsuitable for
C16H36CINOa4 electrolyte in

Perchlorate

electrochemistry.[1]

applications requiring
phosphinate-mediated

catalysis.[1]

Visualizing Chemical Relationships and Synthesis

To further clarify the relationships between these compounds and the synthesis process, the

following diagrams are provided.
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Synthesis of Tetrabutylammonium Diphenylphosphinate.
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Experimental Workflow for Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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